Cas no 2229450-31-9 (3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229450-31-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6471534
• PubChem ID: 165694215
• Update Time: 2025-06-08

3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid
• 2229450-31-9
• EN300-1782040

• Inchi： 1S/C10H12FNO2/c1-10(2,9(13)14)6-8-5-7(11)3-4-12-8/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： BLRFULPXOPVMTR-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid

Professional Introduction to 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic Acid (CAS No: 2229450-31-9)

3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid, chemically designated as CAS No: 2229450-31-9, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of fluorinated pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluoropyridine moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid consists of a pyridine ring substituted with a fluorine atom at the 4-position and an acetic acid derivative at the 2-position. The dimethylpropanoic side chain enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and membrane permeability. This structural feature makes it an attractive candidate for further derivatization and optimization in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability and binding affinity to biological targets. The fluoropyridine moiety, in particular, has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, studies have shown that fluorine atoms can increase the binding affinity of small molecules to their target proteins by influencing hydrophobic interactions and electronic distribution. This property is particularly relevant in the development of kinase inhibitors and other targeted therapies.

The synthesis of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom at the 4-position of the pyridine ring is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the dimethylpropanoic group is often performed via esterification or amidation reactions, depending on the desired functionalization.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated pyridines have been reported to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. For example, recent studies have demonstrated that derivatives of 4-fluoropyridine can selectively inhibit tyrosine kinases, which are overexpressed in many cancerous tissues. The structural features of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid make it a promising candidate for further investigation in this context.

In addition to its anticancer potential, this compound has also shown promise in other therapeutic areas. Researchers have explored its activity against inflammatory diseases, bacterial infections, and even neurological disorders. The ability of fluorinated pyridines to modulate biological pathways suggests that they could be used to develop novel treatments for a wide range of conditions.

The pharmacokinetic properties of 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid are another area of interest. Its lipophilicity and stability contribute to its potential for oral administration and systemic distribution. However, further studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 3-(4-fluoropyridin-2-yl)-2,2-dimethylpropanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.